Cas no 753455-45-7 (4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester)

4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester structure
753455-45-7 structure
Product Name:4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester
CAS No:753455-45-7
MF:C11H6BrNO2S
MW:296.139840602875
MDL:MFCD13180843
CID:1095719
PubChem ID:78357847
Update Time:2025-04-20

4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylic acid, 4-bromo-6-cyano-, methyl ester
    • Methyl 4-bromo-6-cyano-1-benzothiophene-2-carboxylate
    • LogP
    • Methyl-4-brom-6-cyan-1-benzothiophen-2-carboxylat
    • Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate
    • CS-B0211
    • 753455-45-7
    • CS-13540
    • Methyl4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate
    • AKOS037649740
    • 4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester
    • MDL： MFCD13180843
    • Inchi： 1S/C11H6BrNO2S/c1-15-11(14)10-4-7-8(12)2-6(5-13)3-9(7)16-10/h2-4H,1H3
    • InChI Key： OMXBLPRXQZAGMJ-UHFFFAOYSA-N
    • SMILES： BrC1=CC(C#N)=CC2=C1C=C(C(=O)OC)S2

Computed Properties

  • Exact Mass: 294.93026g/mol
  • Monoisotopic Mass: 294.93026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 78.3Ų

4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM336732-100mg
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate
 753455-45-7 95%+
100mg
 $252 2021-06-16
Chemenu
CM336732-250mg
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate
 753455-45-7 95%+
250mg
 $588 2021-06-16
Chemenu
CM336732-1g
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate
 753455-45-7 95%+
1g
 $1092 2021-06-16
Chemenu
CM336732-100mg
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate
 753455-45-7 95%+
100mg
 $*** 2023-03-31
Chemenu
CM336732-250mg
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate
 753455-45-7 95%+
250mg
 $*** 2023-03-31
Chemenu
CM336732-1g
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate
 753455-45-7 95%+
1g
 $*** 2023-03-31
Apollo Scientific
OR510249-100mg
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate
 753455-45-7 >98%
100mg
 £239.00 2025-02-20
ChemScence
CS-B0211-100mg
Benzo[b]thiophene-2-carboxylic acid, 4-bromo-6-cyano-, methyl ester
 753455-45-7
100mg
 $176.0 2022-04-26
TRC
B413985-10mg
4-Bromo-6-cyano-benzo[b]thiophene-2-carboxylic Acid Methyl Ester
 753455-45-7
10mg
 $ 70.00 2022-06-07
TRC
B413985-50mg
4-Bromo-6-cyano-benzo[b]thiophene-2-carboxylic Acid Methyl Ester
 753455-45-7
50mg
 $ 230.00 2022-06-07

4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester Related Literature

Related Categories

753455-45-7 (4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester) Related Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd